![molecular formula C16H14Cl2N2O3S B4958751 N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide](/img/structure/B4958751.png)
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide
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Overview
Description
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide, also known as DBeQ, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. DBeQ is a member of the benzamide family of compounds and has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects.
Mechanism of Action
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide inhibits the activity of the protein chaperone heat shock protein 90 (Hsp90). Hsp90 is an important protein that is involved in the folding and stabilization of many client proteins, including oncogenic proteins. By inhibiting Hsp90, this compound destabilizes these client proteins, leading to their degradation and inhibition of their activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis and inhibits the NF-κB pathway, leading to decreased cell proliferation and increased cell death. In neurodegenerative disorders, this compound protects neurons against oxidative stress and prevents neuronal death. In inflammatory diseases, this compound reduces inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide in lab experiments is its specificity for Hsp90, which allows for targeted inhibition of Hsp90 client proteins. However, a limitation of this compound is its low solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide. One area of interest is the development of more potent and selective Hsp90 inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in other diseases such as autoimmune disorders and infectious diseases. Finally, the development of more efficient synthesis methods for this compound could lead to increased availability and accessibility of this compound for research purposes.
Synthesis Methods
The synthesis of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide involves the reaction of 3-nitrobenzoyl chloride with 3,4-dichlorobenzyl mercaptan in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-3-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammatory diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the NF-κB pathway. In neurodegenerative disorders, this compound has been shown to protect neurons against oxidative stress and prevent neuronal death. In inflammatory diseases, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2O3S/c17-14-5-4-11(8-15(14)18)10-24-7-6-19-16(21)12-2-1-3-13(9-12)20(22)23/h1-5,8-9H,6-7,10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRHRTVQVKZQUDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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